Cas no 1146080-38-7 (3-(6-chloropyrimidin-4-yl)-1h-indole)

• Product Name: 3-(6-chloropyrimidin-4-yl)-1h-indole
• CAS No: 1146080-38-7
• MF: C₁₂H₈ClN₃
• MW: 229.665020942688
• CID: 1202532
• PubChem ID: 45789048
• Update Time: 2025-06-12

3-(6-chloropyrimidin-4-yl)-1h-indole Chemical and Physical Properties

Names and Identifiers

• 3-(6-chloropyrimidin-4-yl)-1H-indole
• 3-(6-Chloro-pyrimidin-4-yl)-1H-indole
• 1146080-38-7
• DTXSID90671829
• DB-303934
• AKOS015941363
• 3-(6-Chloro-pyriMidin-4-yl)-1H-indole, 98+% C12H8ClN3, MW: 229.67
• 3-(6-chloropyrimidin-4-yl)-1h-indole

• MDL： MFCD11915919
• Inchi： 1S/C12H8ClN3/c13-12-5-11(15-7-16-12)9-6-14-10-4-2-1-3-8(9)10/h1-7,14H
• InChI Key： DIFPXHKNSVUWBQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C2=CNC3C=CC=CC2=3)=NC=N1

Computed Properties

• Exact Mass: 229.0406750g/mol
• Monoisotopic Mass: 229.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.387

Additional information on 3-(6-chloropyrimidin-4-yl)-1h-indole

Introduction to 3-(6-chloropyrimidin-4-yl)-1H-indole (CAS No. 1146080-38-7) in Modern Pharmaceutical Research

3-(6-chloropyrimidin-4-yl)-1H-indole, identified by the Chemical Abstracts Service Number 1146080-38-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the class of biaryl structures, featuring a pyrimidine moiety linked to an indole ring, which has been widely explored for its pharmacological properties. The presence of a chloropyrimidine substituent at the 6-position and the indole ring at the 1-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The structural motif of 3-(6-chloropyrimidin-4-yl)-1H-indole is particularly intriguing because it combines two pharmacophores that are well-documented for their interactions with biological targets. Pyrimidine derivatives are known for their role in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory applications, while indole derivatives have been extensively studied for their antimicrobial, antioxidant, and neuroprotective effects. The combination of these two moieties in 3-(6-chloropyrimidin-4-yl)-1H-indole suggests a broad spectrum of potential interactions with biological systems, which has prompted extensive research into its derivatives and analogs.

In recent years, the synthesis and characterization of 3-(6-chloropyrimidin-4-yl)-1H-indole and its derivatives have been the focus of numerous studies aimed at identifying novel therapeutic agents. The chloropyrimidine moiety, in particular, has been shown to enhance binding affinity to certain enzymes and receptors, making it a key structural feature for medicinal chemists. For instance, modifications at the 4-position of the pyrimidine ring have been found to influence the compound's solubility and metabolic stability, which are critical factors in drug design. Similarly, variations in the indole ring have been explored to optimize interactions with target proteins.

One of the most compelling aspects of 3-(6-chloropyrimidin-4-yl)-1H-indole is its potential as a lead compound for developing small-molecule inhibitors. Researchers have leveraged its structural features to design molecules that disrupt specific disease pathways. For example, studies have demonstrated that derivatives of this compound can inhibit kinases involved in cancer progression by binding to their active sites. The chloropyrimidine part acts as a hydrogen bond acceptor or donor, while the indole ring provides hydrophobic interactions with the target protein. This dual interaction mechanism has been exploited to enhance drug efficacy and selectivity.

The pharmacokinetic properties of 3-(6-chloropyrimidin-4-yl)-1H-indole have also been thoroughly investigated. Researchers have focused on optimizing its absorption, distribution, metabolism, excretion (ADME) profile to improve bioavailability and reduce off-target effects. Computational modeling techniques have played a crucial role in predicting how structural modifications will affect these properties. For instance, molecular dynamics simulations have been used to study how different conformations of 3-(6-chloropyrimidin-4-yl)-1H-indole interact with biological membranes, providing insights into its transport mechanisms.

Furthermore, the synthesis of 3-(6-chloropyrimidin-4-yl)-1H-indole has been refined through various chemical methodologies to achieve high yields and purity. Multi-step synthetic routes involving cross-coupling reactions, nucleophilic substitutions, and cyclization processes have been developed to construct the desired heterocyclic framework efficiently. These synthetic strategies not only facilitate access to this compound but also allow for rapid diversification of its structure by introducing different substituents at strategic positions.

Recent advances in analytical chemistry have enabled detailed characterization of 3-(6-chloropyrimidin-4-yl)-1H-indole, including spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide critical information about the compound's molecular structure, purity, and conformational preferences. High-resolution NMR spectroscopy has been particularly useful in determining the connectivity between atoms within the pyrimidine and indole moieties, while single-crystal X-ray diffraction offers precise geometric details about its solid-state structure.

The biological evaluation of 3-(6-chloropyrimidin-4-yl)-1H-indole has revealed several promising activities that warrant further investigation. In vitro assays have shown that certain derivatives exhibit inhibitory effects against enzymes implicated in inflammatory diseases and neurodegenerative disorders. Additionally, preclinical studies in cell culture models have indicated potential antiproliferative activity against cancer cell lines by interfering with key signaling pathways involved in cell growth and survival. These findings underscore the therapeutic potential of this compound class as candidates for novel drug development.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 3-(6-chloropyrimidin-4-yl)-1H-indole. Predictive models trained on large datasets of bioactive compounds can forecast how different structural features will influence biological activity, allowing researchers to prioritize synthetic routes more effectively. This approach has already led to novel derivatives with enhanced potency and selectivity against specific targets.

In conclusion,3-(6-chloropyrimidin-4-yl)-1H-indole (CAS No. 1146080-38-7) represents a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of pharmacophores—pyrimidine and indole—makes it a versatile scaffold for developing small-molecule inhibitors with diverse therapeutic applications. Ongoing research continues to explore its synthetic possibilities and biological activities, paving the way for new treatments against various diseases.